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Compound of Interest

Compound Name: KHS101 hydrochloride

Cat. No.: B1193437 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information on the solubility, mechanism of action, and

experimental protocols for KHS101 hydrochloride, a potent small molecule inhibitor. The

following data and protocols have been compiled to facilitate its use in preclinical research and

drug development.

Chemical Properties
Property Value Reference

Molecular Formula C₁₈H₂₂ClN₅S [1]

Molecular Weight 375.92 g/mol [2][3]

CAS Number 1784282-12-7 [1]

Appearance White to off-white solid [1]

Solubility Data
KHS101 hydrochloride exhibits varying solubility in common laboratory solvents. It is highly

soluble in Dimethyl Sulfoxide (DMSO) and has limited solubility in water. For optimal results, it

is recommended to use fresh, anhydrous DMSO, as the presence of moisture can reduce

solubility.[2]
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Solvent
Concentration
(mg/mL)

Concentration
(mM)

Special Conditions

DMSO 160 mg/mL 425.62 mM
Ultrasonic

recommended.[1]

75 mg/mL 199.51 mM Use fresh DMSO.[2]

59 mg/mL 156.94 mM Use fresh DMSO.[2]

<18.8 mg/mL -
Sonication is

recommended.[4]

Water 10 mg/mL 26.60 mM

Ultrasonic, warming,

and heating to 60°C

may be required.[1]

Insoluble - [2][5]

Ethanol 59 mg/mL - [2]

<18.8 mg/mL -
Sonication is

recommended.[6]

Note: Solubility can be batch-dependent. It is advisable to perform a small-scale solubility test

before preparing large stock solutions.

Mechanism of Action
KHS101 hydrochloride is a multifunctional small molecule inhibitor. Its primary mechanisms of

action include:

TACC3 Inhibition: KHS101 is a known inhibitor of Transforming Acidic Coiled-Coil Containing

Protein 3 (TACC3), a key component of the centrosome-microtubule dynamic network.[2]

This interaction can disrupt cell cycle progression and proliferation.[3]

Mitochondrial Targeting: KHS101 has been shown to disrupt energy metabolism in

glioblastoma cells by binding to and inhibiting the mitochondrial chaperone Heat Shock

Protein Family D Member 1 (HSPD1).[7][8] This leads to the aggregation of proteins involved
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in mitochondrial integrity and energy metabolism, ultimately impairing glycolysis and

oxidative phosphorylation.[7][9]

Induction of Neuronal Differentiation: KHS101 selectively induces neuronal differentiation of

adult hippocampal neural progenitor cells both in vitro and in vivo.[2][10]

The multifaceted activity of KHS101 makes it a valuable tool for studying cancer metabolism,

cell cycle regulation, and neuronal development.
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KHS101 hydrochloride mechanism of action.

Experimental Protocols
Preparation of Stock Solutions
1. DMSO Stock Solution (High Concentration):
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To prepare a 100 mM stock solution, add 2.65 mL of fresh, anhydrous DMSO to 10 mg of

KHS101 hydrochloride (MW: 375.92).

Vortex thoroughly to dissolve. If necessary, use an ultrasonic bath to aid dissolution.[1]

Store the stock solution at -20°C for up to one month or -80°C for up to six months.[1] Avoid

repeated freeze-thaw cycles.

2. Aqueous Stock Solution:

KHS101 hydrochloride has limited solubility in water. To prepare a 10 mg/mL (~26.6 mM)

solution, add 1 mL of sterile, distilled water to 10 mg of the compound.[1]

Sonication and gentle warming (up to 60°C) may be necessary to fully dissolve the

compound.[1]

It is recommended to prepare aqueous solutions fresh for each experiment. If storage is

necessary, filter-sterilize the solution using a 0.22 µm filter and store at 4°C for a short

period.[1]

In Vitro Cell-Based Assay Protocol
This protocol provides a general guideline for treating adherent cells with KHS101
hydrochloride.

Materials:

KHS101 hydrochloride stock solution (in DMSO)

Appropriate cell culture medium and supplements

Adherent cells of interest

Multi-well cell culture plates

Vehicle control (DMSO)

Procedure:
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Cell Seeding: Seed cells in a multi-well plate at a density that will ensure they are in the

exponential growth phase at the time of treatment. Allow cells to adhere and grow for 24

hours.

Preparation of Working Solutions: Dilute the KHS101 hydrochloride DMSO stock solution in

cell culture medium to the desired final concentrations. It is crucial to maintain a consistent

final DMSO concentration across all wells, including the vehicle control (typically ≤ 0.1%).

Cell Treatment: Remove the existing medium from the cells and replace it with the medium

containing the various concentrations of KHS101 hydrochloride or the vehicle control.

Incubation: Incubate the cells for the desired experimental duration (e.g., 24, 48, or 72

hours).

Downstream Analysis: Following incubation, cells can be harvested and processed for

various downstream analyses, such as:

Cell viability assays (e.g., MTT, CellTiter-Glo®)

Apoptosis assays (e.g., Annexin V/PI staining)

Western blotting for target proteins (e.g., TACC3, HSPD1, cleaved caspases)

Immunofluorescence staining
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General experimental workflow for in vitro studies.

In Vivo Formulation Protocol
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For in vivo studies, KHS101 hydrochloride can be formulated for administration. The following

are example formulations; however, the optimal formulation may depend on the specific animal

model and route of administration.

Formulation 1 (for oral administration):

Prepare a suspension in a vehicle such as 0.5% carboxymethylcellulose sodium (CMC-Na).

[5]

Formulation 2 (for injection):

A clear solution can be prepared by sequentially adding the following solvents: 10% DMSO,

40% PEG300, 5% Tween-80, and 45% Saline.[1][11]

Alternatively, a formulation of 10% DMSO and 90% Corn Oil can be used.[1]

Important Considerations for In Vivo Studies:

It is recommended to prepare formulations fresh on the day of use.[1]

The final concentration of DMSO should be carefully controlled to avoid toxicity.

All solutions for injection should be sterile-filtered.

Safety and Handling
KHS101 hydrochloride is for research use only and is not for human or veterinary use.[10]

Standard laboratory safety precautions should be taken when handling this compound. This

includes wearing appropriate personal protective equipment (PPE) such as gloves, a lab coat,

and safety glasses. For detailed safety information, refer to the Safety Data Sheet (SDS)

provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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